Cas no 617722-55-1 (Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate)

• Product Name: Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate
• CAS No: 617722-55-1
• Molecular Formula: C₁₄H₁₄O₄
• Molecular Weight: 246.25856
• CID: 837385
• PubChem ID: 11470622

Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate Properties

Names and Identifiers

• Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)acrylate
• Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate
• 2-Benzofuranacetic acid, 5-acetyl-2,3-dihydro-a-methylene-, methyl ester, (2S)-
• 2-Benzofuranacetic acid, 5-acetyl-2,3-dihydro-a-methylene-, methylester, (2S)-
• 617722-55-1
• methyl 2-(5-acetyl-2,3-dihydro-1-benzofuran-2-yl)prop-2-enoate
• AKOS022184590
• [ "" ]
• DB-343225

• InChIKey： VRFFYSMCJGZOPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O4/c1-8(14(16)17-3)13-7-11-6-10(9(2)15)4-5-12(11)18-13/h4-6,13H,1,7H2,2-3H3
• SMILES： CC(=O)C1=CC2=C(C=C1)OC(C2)C(=C)C(=O)OC

Computed Properties

• Exact Mass: 246.08920892g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.08920892g/mol
• Heavy Atom Count: 18
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 401.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 179.5±28.8 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones